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Compound of Interest

Compound Name: 4-Isobutylbenzaldehyde

Cat. No.: B042465 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Isobutylbenzaldehyde, with the CAS number 40150-98-9, is an aromatic aldehyde that

serves as a crucial intermediate in organic synthesis and medicinal chemistry.[1] Its chemical

structure, featuring a benzaldehyde ring substituted with an isobutyl group at the para position,

makes it a versatile building block for more complex molecules. This guide provides a

comprehensive overview of its chemical and physical properties, synthesis, reactivity, and

applications, with a particular focus on its relevance in drug discovery and development.

Physicochemical Properties
The fundamental physicochemical properties of 4-Isobutylbenzaldehyde are summarized in

the table below, providing essential data for its handling, characterization, and use in

experimental settings.
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Property Value Reference

CAS Number 40150-98-9 [2][3][4]

Molecular Formula C₁₁H₁₄O [1][2][4]

Molecular Weight 162.23 g/mol [1][2][4]

Appearance
Colorless to very pale yellow

liquid
[1][3]

Boiling Point 251.10 °C (estimated) [2]

Density 0.96 g/cm³ [3]

Refractive Index 1.52 [3]

Solubility in Water
50.32 mg/L at 25 °C

(estimated)
[2]

Purity >95.0% (GC) [2][3]

InChI Key
LXPWGAZYJHUWPM-

UHFFFAOYSA-N
[4][5]

SMILES CC(C)CC1=CC=C(C=C1)C=O [4][5]

Synthesis and Production
The synthesis of 4-Isobutylbenzaldehyde can be achieved through various chemical routes.

The selection of a particular method often depends on the availability of starting materials,

desired yield, and scalability.

Synthetic Pathways
Several synthetic approaches have been reported for the preparation of 4-
Isobutylbenzaldehyde.[6] A common method involves the oxidation of the corresponding

alcohol, 4-isobutylbenzyl alcohol. Another approach starts from 4-isobutylbenzoic acid, which

can be converted to the aldehyde via its acyl chloride or benzyl alcohol derivative.[6]

Additionally, the Suzuki-Miyaura cross-coupling reaction between 4-bromobenzaldehyde and 2-

methylpropylboronic acid presents a modern and efficient route.[6]
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Synthetic Routes to 4-Isobutylbenzaldehyde.

Experimental Protocol: Oxidation of 4-Isobutylbenzyl
Alcohol
This protocol outlines a general procedure for the synthesis of 4-Isobutylbenzaldehyde via the

oxidation of 4-isobutylbenzyl alcohol using pyridinium chlorochromate (PCC).

Materials:

4-Isobutylbenzyl alcohol

Pyridinium chlorochromate (PCC)

Dichloromethane (DCM) as solvent

Silica gel

Anhydrous sodium sulfate
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Standard laboratory glassware for organic synthesis

Procedure:

Setup: A round-bottom flask equipped with a magnetic stirrer is charged with a solution of 4-

isobutylbenzyl alcohol in anhydrous DCM under an inert atmosphere (e.g., nitrogen or

argon).

Reagent Addition: PCC is added portion-wise to the stirred solution at room temperature.

The amount of PCC is typically 1.5 equivalents relative to the alcohol.

Reaction Monitoring: The reaction progress is monitored by thin-layer chromatography (TLC)

until the starting material is consumed.

Work-up: Upon completion, the reaction mixture is diluted with an appropriate solvent like

diethyl ether and filtered through a pad of silica gel to remove the chromium salts. The filtrate

is collected.

Purification: The solvent is removed from the filtrate under reduced pressure. The resulting

crude product is then purified by column chromatography on silica gel using a suitable eluent

system (e.g., a mixture of hexane and ethyl acetate).

Characterization: The purified 4-Isobutylbenzaldehyde is characterized by analytical

techniques such as ¹H NMR, ¹³C NMR, and IR spectroscopy to confirm its structure and

purity.[4][7]

Chemical Reactivity and Characterization
The aldehyde functional group in 4-Isobutylbenzaldehyde is highly reactive and can undergo

a variety of chemical transformations, making it a valuable synthetic intermediate.[1]

Key Reactions:

Oxidation: It can be oxidized to 4-isobutylbenzoic acid using strong oxidizing agents.[1]

Reduction: The aldehyde can be reduced to 4-isobutylbenzyl alcohol with reducing agents

like sodium borohydride.[1]
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Nucleophilic Addition: The carbonyl carbon is susceptible to nucleophilic attack, leading to

the formation of alcohols (Grignard reaction), imines (reaction with primary amines), and

other derivatives.[1]

4-Isobutylbenzaldehyde
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(e.g., KMnO4)

4-Isobutylbenzyl Alcohol

Reduction
(e.g., NaBH4)

Schiff Base (Imine)
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(with R-NH2)

Click to download full resolution via product page

Key Chemical Reactions of 4-Isobutylbenzaldehyde.

Analytical Characterization: The identity and purity of 4-Isobutylbenzaldehyde are typically

confirmed using a combination of spectroscopic and chromatographic methods:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR provide detailed

information about the molecular structure.[4][7]

Infrared (IR) Spectroscopy: The presence of a strong absorption band corresponding to the

aldehyde carbonyl group (C=O) is a key diagnostic feature.[4]

Mass Spectrometry (MS): This technique is used to determine the molecular weight and

fragmentation pattern of the molecule.[4]

Gas Chromatography (GC): GC is often employed to assess the purity of the compound.[3]

Applications in Drug Development and Research
4-Isobutylbenzaldehyde is a significant precursor in the synthesis of various pharmaceuticals

and has been investigated for its own biological activities.[1]
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Precursor for Non-Steroidal Anti-Inflammatory Drugs
(NSAIDs)
A prominent application of 4-Isobutylbenzaldehyde is its role as a key intermediate in the

synthesis of ibuprofen derivatives and other related NSAIDs.[1] The isobutylphenyl moiety is a

core structural feature of this class of drugs. Its aldehyde group provides a versatile handle for

the chemical modifications required to build the final drug molecules, facilitating structure-

activity relationship (SAR) studies.[1]

Synthesis of Novel Therapeutic Agents
This compound is utilized in the synthesis of novel analgesic and anti-inflammatory agents,

including inhibitors of cyclooxygenase-2 (COX-2) enzymes.[8] It has also been used in the

development of inhibitors of breast cancer stem cells.[8]

Biological Activity
Research has shown that 4-Isobutylbenzaldehyde and its derivatives possess potential

biological activities, including antibacterial properties.[1] The mechanism of action is thought to

involve the reaction of the aldehyde group with amino groups in bacterial proteins, forming

Schiff bases that can disrupt protein function.[1] Furthermore, derivatives of this compound

have been reported to inhibit enzymes involved in cancer progression.[1]
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Role of 4-Isobutylbenzaldehyde in Drug Discovery.

Safety and Handling
Hazard Identification
According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, 4-Isobutylbenzaldehyde is classified with the following hazards:

Harmful if swallowed (H302).[9][10]

May cause an allergic skin reaction (H317).[9][10]
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Causes skin irritation (H315) and serious eye irritation (H319).

May cause respiratory irritation (H335).

Very toxic to aquatic life with long-lasting effects (H410).[9][10]

Recommended Handling and Storage
Handling: Use in a well-ventilated area.[10] Wear appropriate personal protective equipment

(PPE), including gloves, eye protection, and lab coat.[10] Avoid contact with skin and eyes

and prevent the formation of aerosols.[10]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[10] It is

recommended to store under an inert atmosphere as it can be air-sensitive.[3]

Conclusion
4-Isobutylbenzaldehyde is a high-value aromatic aldehyde with significant applications in

organic synthesis, particularly in the pharmaceutical industry. Its utility as a precursor for

NSAIDs and other therapeutic agents, combined with the potential biological activities of its

derivatives, makes it a compound of great interest to researchers in drug discovery and

development. A thorough understanding of its chemical properties, reactivity, and safe handling

procedures is essential for its effective and responsible use in a research setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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